Cas no 887874-65-9 (methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887874-65-9
• MF: C₁₆H₂₁N₅O₅
• MW: 363.368443250656
• CID: 5478351
• Update Time: 2025-06-25

methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[6-(2-methoxyethyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C16H21N5O5/c1-9-10(2)21-12-13(17-15(21)19(9)6-7-25-4)18(3)16(24)20(14(12)23)8-11(22)26-5/h6-8H2,1-5H3
• InChI Key： ZRRUDEBCVPXWJC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])OC([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Methyl 2-8-(2-Methoxyethyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-ylacetate (CAS No. 887874-65-9): An Overview

Methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 887874-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₉H₂₃N₅O₅, and it has a molecular weight of 393.41 g/mol.

The structure of methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is notable for its intricate arrangement of functional groups. The imidazopurine core is a key feature that contributes to its biological activity. The presence of the methoxyethyl group and multiple methyl substituents further modulates its properties and reactivity. The compound's structure has been extensively studied using various spectroscopic techniques such as NMR and X-ray crystallography to elucidate its conformational dynamics and electronic properties.

In recent years, methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate has been investigated for its potential therapeutic applications. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate has also been explored for its antiviral properties. Research has demonstrated that it can inhibit the replication of certain viruses by interfering with key viral enzymes. This property has led to its evaluation as a potential antiviral agent against viruses such as influenza and hepatitis C.

The pharmacokinetic profile of methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is another critical aspect of its study. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile in animal models. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

In terms of safety, preliminary toxicological studies have indicated that methyl 2-8-(2-methoxyethyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1，2-g]purin-3-y acetate has a low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of methyl 2-8-(2-methoxyethyl)-1，6，7-trimethyl - ２，４ - dioxo - １Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ - imidazo [１，２ - g] purin - ３ - yl acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient routes for the preparation of this compound. These improvements have made it more accessible for large-scale production and further clinical testing.

One of the key challenges in the development of methyl ２ - ８ - (２ - methoxy ethyl) - １，６，７ - trim ethyl - ２，４ - dioxo - １Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ - imidazo [１，２ - g] purin - ３ - yl acetate is optimizing its pharmacological properties while minimizing potential side effects. Researchers are actively exploring structure–activity relationships (SAR) to identify structural modifications that can enhance its efficacy and safety profile.

In conclusion, methyl ２ - ８ - (２ - methoxy ethyl) - １，６，７ - trim ethyl - ２，４ - dioxo - １Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ - imidazo [１，２ - g] purin - ３ - yl acetate (CAS No. 887874 – ６５ –９) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As more data becomes available from preclinical and clinical studies, methyl ２－８－（２－methoxy ethyl）－１．６．７－trim ethyl－２．４－dioxo－１Ｈ．２Ｈ．３Ｈ．４Ｈ．８Ｈ－imidazo［１．２－g］purin－３－yl acetate may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.